Cas no 23096-73-3 (1,3-Propanediamine,N1-(2-methyl-4-quinolinyl)-, hydrochloride (1:1))

• Product Name: 1,3-Propanediamine,N1-(2-methyl-4-quinolinyl)-, hydrochloride (1:1)
• CAS No: 23096-73-3
• MF: C₁₃H₁₈ClN₃
• MW: 251.755121707916
• CID: 251708
• PubChem ID: 17999421
• Update Time: 2025-04-19

1,3-Propanediamine,N1-(2-methyl-4-quinolinyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine,N1-(2-methyl-4-quinolinyl)-, hydrochloride (1:1)
• LogP
• 4-(3-AMINOPROP-1-YL)AMINO-2-METHYLQUINOLINE HYDROCHLORIDE
• NDDYUMFCFPFWKC-UHFFFAOYSA-N
• 23096-73-3
• N-(2-methyl-4-quinolyl)propane-1,3-diamine hydrochloride
• SCHEMBL899167
• N'-(2-methylquinolin-4-yl)propane-1,3-diamine;hydrochloride
• N1-(2-METHYLQUINOLIN-4-YL)PROPANE-1,3-DIAMINE HYDROCHLORIDE
• D76486
• CS-0104847

• Inchi： 1S/C13H17N3.ClH/c1-10-9-13(15-8-4-7-14)11-5-2-3-6-12(11)16-10;/h2-3,5-6,9H,4,7-8,14H2,1H3,(H,15,16);1H
• InChI Key： NDDYUMFCFPFWKC-UHFFFAOYSA-N
• SMILES： Cl.N(C1C=C(C)N=C2C=CC=CC=12)CCCN

Computed Properties

• Exact Mass: 251.11900
• Monoisotopic Mass: 251.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9A^2

Experimental Properties

• Boiling Point: 422°Cat760mmHg
• Flash Point: 209°C
• PSA: 50.94000
• LogP: 3.87920